Cas no 1105215-42-6 (3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine)

• Product Name: 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine
• CAS No: 1105215-42-6
• MF: C₁₉H₂₁N₃O₄S₂
• MW: 419.517741918564
• CID: 5385375
• Update Time: 2025-06-03

3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine
• 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine

• Inchi： 1S/C19H21N3O4S2/c1-2-25-16-9-4-3-8-15(16)18-20-19(26-21-18)14-7-5-11-22(13-14)28(23,24)17-10-6-12-27-17/h3-4,6,8-10,12,14H,2,5,7,11,13H2,1H3
• InChI Key： WDUIZIIHOSHCIN-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC(C2ON=C(C3=CC=CC=C3OCC)N=2)C1

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.2±65.0 °C(Predicted)
• pka: -0.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine

3-[3-(2-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(Thiophene-2-Sulfonyl)Piperidine: A Comprehensive Overview

The compound with CAS No. 1105215-42-6, named 3-[3-(2-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(Thiophene-2-Sulfonyl)Piperidine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a piperidine ring, a thiophene moiety, and an oxadiazole ring. The combination of these structural elements makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and material science. The oxadiazole ring, a five-membered heterocyclic structure with two nitrogen atoms and one oxygen atom, is known for its stability and ability to participate in various chemical reactions. In this compound, the oxadiazole ring is further substituted with a 2-Ethoxyphenyl group, which introduces additional electronic and steric effects. This substitution pattern enhances the molecule's versatility and opens up new avenues for exploring its reactivity and bioavailability.

The presence of the thiophene moiety in this compound adds another layer of complexity to its structure. Thiophene is a five-membered aromatic heterocycle that is widely used in organic synthesis due to its unique electronic properties. In this case, the thiophene ring is attached to a sulfonyl group, forming a thiophene-2-sulfonyl substituent. This group is known to enhance the molecule's solubility and bioavailability, making it more suitable for pharmacological applications.

Recent advancements in synthetic chemistry have enabled researchers to design and synthesize complex molecules like this one with greater precision. The synthesis of 3-[3-(2-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(Thiophene-2-Sulfonyl)Piperidine involves a multi-step process that combines various reaction techniques, including nucleophilic substitutions, cyclizations, and coupling reactions. The use of modern catalytic systems has further improved the efficiency and selectivity of these reactions.

One of the most exciting aspects of this compound is its potential application in the field of medicinal chemistry. The combination of an oxadiazole ring and a thiophene-sulfonyl group creates a unique pharmacophore that can interact with various biological targets. Recent studies have shown that oxadiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. Similarly, thiophene derivatives have been reported to possess antimicrobial and antiviral properties.

In addition to its pharmacological applications, this compound also holds promise in the field of material science. The presence of aromatic heterocycles like oxadiazole and thiophene can contribute to the formation of conjugated systems with desirable electronic properties. These systems are being explored for their potential use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

Recent research has also focused on understanding the mechanism of action of this compound at the molecular level. Advanced computational techniques have been employed to study its interactions with biological targets, such as enzymes and receptors. These studies have provided valuable insights into its binding modes and selectivity profiles.

Furthermore, the synthesis of this compound has been optimized using green chemistry principles. By employing environmentally friendly solvents and catalysts, researchers have been able to reduce the environmental footprint of its production process while maintaining high yields and product quality.

In conclusion, 3-[3-(2-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-1-(Thiophene-2-Sulfonyl)Piperidine (CAS No. 1105215-42-6) is a versatile compound with significant potential in multiple areas of research and application. Its unique structural features make it an ideal candidate for exploring novel chemical reactions and biological activities. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.